Cas no 898434-86-1 (1-{6-4-(3-nitrobenzoyl)piperazin-1-ylpyridazin-3-yl}azepane)

• Product Name: 1-{6-4-(3-nitrobenzoyl)piperazin-1-ylpyridazin-3-yl}azepane
• CAS No: 898434-86-1
• MF: C₂₁H₂₆N₆O₃
• MW: 410.469543933868
• CID: 5483746
• Update Time: 2025-10-23

1-{6-4-(3-nitrobenzoyl)piperazin-1-ylpyridazin-3-yl}azepane Chemical and Physical Properties

Names and Identifiers

• Methanone, [4-[6-(hexahydro-1H-azepin-1-yl)-3-pyridazinyl]-1-piperazinyl](3-nitrophenyl)-
• 1-{6-4-(3-nitrobenzoyl)piperazin-1-ylpyridazin-3-yl}azepane

• Inchi： 1S/C21H26N6O3/c28-21(17-6-5-7-18(16-17)27(29)30)26-14-12-25(13-15-26)20-9-8-19(22-23-20)24-10-3-1-2-4-11-24/h5-9,16H,1-4,10-15H2
• InChI Key： JZLMFQLRCMSSSB-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NN=C(N3CCCCCC3)C=C2)CC1)(C1=CC=CC([N+]([O-])=O)=C1)=O

Additional information on 1-{6-4-(3-nitrobenzoyl)piperazin-1-ylpyridazin-3-yl}azepane

Chemical Compound CAS No. 898434-86-1: 1-{6-[4-(3-Nitrobenzoyl)piperazin-1-yl]pyridazin-3-yl}azepane

The compound with CAS No. 898434-86-1, known as 1-{6-[4-(3-nitrobenzoyl)piperazin-1-yl]pyridazin-3-yl}azepane, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features, which include a piperazine ring, a pyridazine moiety, and an azepane group, all of which contribute to its potential biological activity.

The piperazine ring is a well-known structural motif in drug design, often associated with bioisosteric properties and the ability to form hydrogen bonds. In this compound, the piperazine is substituted with a 3-nitrobenzoyl group, which introduces additional electronic and steric effects. The pyridazine moiety, on the other hand, is a six-membered aromatic ring with two nitrogen atoms at positions 1 and 2, providing the molecule with aromatic stability and potential for further functionalization.

Recent studies have highlighted the importance of such heterocyclic compounds in modulating various biological targets. For instance, the azepane group in this compound has been shown to enhance membrane permeability and improve pharmacokinetic profiles, making it a valuable component in drug design. The combination of these structural elements suggests that this compound may exhibit promising activity against a range of therapeutic targets, including enzyme inhibitors and receptor modulators.

From a synthetic standpoint, the construction of this compound involves multi-step reactions that require precise control over regioselectivity and stereochemistry. Researchers have employed advanced methodologies such as Suzuki-Miyaura coupling and Stille coupling to assemble the various components of this molecule efficiently. These techniques not only ensure high yields but also facilitate further modifications to optimize biological activity.

In terms of biological evaluation, preliminary assays have demonstrated that 1-{6-[4-(3-nitrobenzoyl)piperazin-1-yl]pyridazin-3-yl}azepane exhibits moderate inhibitory activity against certain kinases and proteases. These findings underscore its potential as a lead compound for drug discovery programs targeting diseases such as cancer and inflammatory disorders.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into the binding modes of this compound with its target proteins. These studies reveal that the nitrobenzoyl group plays a critical role in stabilizing interactions through π–π stacking and hydrogen bonding, while the azepane group contributes to overall flexibility and binding affinity.

Looking ahead, ongoing research is focused on optimizing the structure of this compound to enhance its potency and selectivity while minimizing off-target effects. This includes exploring alternative substituents on the piperazine ring and modifying the pyridazine moiety to improve pharmacokinetic properties.

In conclusion, CAS No. 898434-86-1 represents a promising candidate in the realm of heterocyclic chemistry with potential applications in drug development. Its unique structure, combined with cutting-edge synthetic methods and biological evaluation techniques, positions it as a key player in advancing our understanding of complex molecular systems.